Cas no 1098597-38-6 (tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate)

Tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure combines a piperazine core with a 2-oxoimidazolidinyl moiety, making it valuable for constructing bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is commonly employed in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents due to its compatibility with diverse synthetic routes. Its well-defined reactivity and high purity make it a reliable choice for medicinal chemistry applications, particularly in scaffold diversification and lead optimization.
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate structure
1098597-38-6 structure
Product Name:tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
CAS No:1098597-38-6
MF:C14H26N4O3
MW:298.38
CID:4779248
Update Time:2025-06-13

tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-[2-(2-oxo-1-imidazolidinyl)ethyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H26N4O3/c1-14(2,3)21-13(20)18-10-7-16(8-11-18)6-9-17-5-4-15-12(17)19/h4-11H2,1-3H3,(H,15,19)
    • InChI Key: XTYBGLZMIPCSPS-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(CCN2C(=O)NCC2)CC1

Experimental Properties

  • Solubility: Dichloromethane; Methanol

tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B109855-10mg
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
1098597-38-6
10mg
$ 448.00 2023-04-19
TRC
B109855-25mg
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
1098597-38-6
25mg
$ 1080.00 2023-04-19
TRC
B109855-50mg
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
1098597-38-6
50mg
$ 1866.00 2023-04-19

Additional information on tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6)

The compound tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This piperazine-derived molecule features a 2-oxoimidazolidine moiety, which is known for its versatility in drug design. The presence of a tert-butyl carboxylate group enhances its stability, making it a valuable intermediate in the development of bioactive compounds. Researchers frequently explore its applications in kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate has surged due to their role in addressing neurodegenerative diseases and cancer therapeutics. Its structural framework is often leveraged to modulate protein-protein interactions, a hot topic in drug discovery. The compound’s CAS No. 1098597-38-6 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and high-throughput screening.

From a synthetic perspective, this compound exemplifies the convergence of scaffold hopping and fragment-based drug design. Its piperazine core is amenable to modifications, enabling the creation of derivatives with tailored pharmacokinetic properties. The 2-oxoimidazolidine ring, meanwhile, contributes to hydrogen bonding potential, a critical factor in ligand-receptor binding. Such features make it a subject of interest in AI-driven molecular modeling, where researchers aim to predict its interactions with biological targets.

The compound’s utility extends to peptidomimetics, a field gaining traction due to its applications in immune modulation and enzyme inhibition. Its tert-butyl protecting group simplifies purification processes, a practical advantage in industrial-scale synthesis. Notably, CAS No. 1098597-38-6 is often referenced in patents related to small-molecule therapeutics, underscoring its commercial viability.

Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile aligns with the growing emphasis on green chemistry, a priority for modern pharmaceutical manufacturers. As sustainable synthesis gains momentum, tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate stands out as a candidate for catalytic transformations and solvent-free reactions.

In summary, tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6) embodies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to material science—ensure its continued relevance in a rapidly evolving scientific landscape.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.